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Compound of Interest

Compound Name: 30-Hydroxytriacontanoic acid

Cat. No.: B1235692

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical compounds is paramount. This guide provides a detailed overview of 30-
Hydroxytriacontanoic acid, covering its chemical identity, physicochemical properties, and
biological significance.

Core Identification: CAS Number and Synonyms

30-Hydroxytriacontanoic acid is registered under the primary CAS Number 52900-18-2.[1][2]
[3] An alternative CAS number, 122751-79-5, is also associated with this compound.[4] It is
known by several synonyms, which are crucial for comprehensive literature and database
searches.

Table 1: Synonyms for 30-Hydroxytriacontanoic Acid
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Synonym Source
w-Hydroxytriacontanoic acid [1112]
30-hydroxy-triacontanoic acid [2][4]
omega-hydroxytriacontanoic acid [2][4]
30-hydroxymelissic acid [2][4]
omega-hydroxymelissic acid [4]
CHEBI:76220 [2][4]
DTXSID40415598 [4]
LMFA01050221 [4]

Physicochemical Properties

Understanding the physicochemical properties of 30-Hydroxytriacontanoic acid is essential
for its application in research and development. The following table summarizes key computed
properties.

Table 2: Physicochemical Properties of 30-Hydroxytriacontanoic Acid
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Property Value Source
Molecular Formula C30He6003 [1112]
Molecular Weight 468.8 g/mol [1][2]
XLogP3 11.8 (2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor

C)c;untg p 3 2l
Rotatable Bond Count 28 [5]

Exact Mass

468.45424577 Da

[5]

Monoisotopic Mass

468.45424577 Da

[5]

Topological Polar Surface Area

57.5 A2

[5]

Heavy Atom Count

33

[5]

Experimental Protocols and Data

Detailed experimental protocols for the synthesis and analysis of 30-Hydroxytriacontanoic

acid are not readily available in the public domain. However, general methodologies for the

analysis of long-chain fatty acids can be adapted.

Synthesis

While a specific, detailed protocol for the synthesis of 30-Hydroxytriacontanoic acid is not

available in the reviewed literature, the synthesis of w-hydroxy acids often involves multi-step

processes. These can include the use of protecting groups for the hydroxyl function, chain

elongation reactions, and final deprotection and oxidation steps. Researchers may refer to

general organic synthesis literature for methodologies applicable to long-chain hydroxy fatty

acids.

Quantitative Analysis
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Quantitative analysis of long-chain hydroxy fatty acids like 30-Hydroxytriacontanoic acid in
biological matrices typically requires derivatization followed by chromatographic separation and
mass spectrometric detection.

General Workflow for Quantitative Analysis:

Sample Preparation Analysis Data Processing

Biological Sample (e.g., plasma, tissue) }—) Lipid Extraction }—) Derivatization (e.g., methylation, silylation) }—} High Gas Ch“ﬁzj"{‘j’?faphy (GC) or (HPLC) }—){ Mass Spectrometry (MS) }—)’ Quantification
o

Click to download full resolution via product page
Figure 1: A generalized workflow for the quantitative analysis of long-chain fatty acids.
Methodological Considerations:

¢ Gas Chromatography-Mass Spectrometry (GC-MS): This is a common technique for
analyzing fatty acids. For a very-long-chain fatty acid like 30-Hydroxytriacontanoic acid,
derivatization to a more volatile ester (e.g., methyl ester) and silylation of the hydroxyl group
would be necessary prior to injection. A high-temperature capillary column would be required
for separation.

o High-Performance Liquid Chromatography (HPLC) with Mass Spectrometry (LC-MS): This
method can also be employed, often with derivatization to enhance ionization efficiency and
chromatographic retention. Reversed-phase chromatography is a common separation mode.

Currently, there is a lack of specific quantitative data in the public domain regarding the
biological activity of 30-Hydroxytriacontanoic acid, such as ICso or ECso values. Research on
the biological effects of other positional isomers of hydroxystearic acid on various cancer cell
lines has been conducted, but direct data for the 30-hydroxy isomer is not available.

Biological Significance and Signaling Pathways

30-Hydroxytriacontanoic acid belongs to the class of w-hydroxy long-chain fatty acids. While
specific signaling pathways directly involving this molecule are not well-documented, the
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broader class of these molecules plays significant roles in biology, particularly in the formation
of protective barriers in plants and in fatty acid metabolism in animals.

Role in Plant Biology: A Key Component of Cutin

In plants, w-hydroxy fatty acids are essential monomers for the biosynthesis of cutin, a major
component of the plant cuticle. The cuticle is a protective layer on the epidermis of aerial plant
parts that prevents water loss and protects against environmental stresses. The biosynthesis of
cutin involves the hydroxylation of long-chain fatty acids, which are then esterified to form a
complex polyester network.

Cutin Monomer Biosynthesis
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Figure 2: Simplified pathway of cutin biosynthesis involving w-hydroxy fatty acids.
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Role in Animal Metabolism: Cytochrome P450-Mediated
Oxidation

In animals, cytochrome P450 enzymes of the CYP4 family are responsible for the w-
hydroxylation of fatty acids. This is generally considered a minor pathway for fatty acid
metabolism but can become more significant under certain physiological or pathological
conditions. The resulting w-hydroxy fatty acids can be further oxidized to dicarboxylic acids,
which can then enter [3-oxidation for energy production. While specific studies on the
metabolism of 30-Hydroxytriacontanoic acid are limited, it is presumed to follow this general
pathway for long-chain fatty acids.
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Figure 3: General pathway for the w-oxidation of long-chain fatty acids.
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Role in Drug Development

The direct application of 30-Hydroxytriacontanoic acid in drug development is not well-
established in the currently available literature. However, the broader class of fatty acids and
their derivatives are of significant interest in various therapeutic areas. For instance, some
hydroxy fatty acids have been investigated for their anti-inflammatory and anti-proliferative
effects. Given its structure as a very-long-chain hydroxy fatty acid, 30-Hydroxytriacontanoic
acid could potentially be explored for its effects on lipid metabolism, membrane biology, or as a
precursor for the synthesis of novel bioactive lipids. Further research is needed to elucidate
any potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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